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Compound of Interest

Compound Name: 3-Bromopropanoate

Cat. No.: B1231587

CAS Number: 539-74-2

This technical guide provides comprehensive safety data and handling protocols for ethyl 3-
bromopropanoate, a key intermediate in various chemical syntheses. The information is
intended for researchers, scientists, and professionals in drug development and other scientific
fields.

Chemical Identification and Physical Properties

Ethyl 3-bromopropanoate is a colorless to pale yellow liquid.[1][2] It is soluble in water,
alcohol, chloroform, and benzene.[1]
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Property Value Source(s)
Molecular Formula CsHoBrO:2 [11[3]
Molecular Weight 181.03 g/mol [1103114]
CAS Number 539-74-2 [11[31[5][6]
EC Number 208-724-0 [4][6]
Appearance (.:olf)rless to light yellow clear (115]

liquid
Boiling Point 135-136 °C at 50 mmHg [1107]
Density 1.412 g/mL at 25 °C [11[71[8]

Refractive Index

n20/D 1.452

(11718l

Flash Point

70 °C (158 °F) - closed cup

[7]

Solubility

Soluble in water, alcohol,

chloroform, benzene

[1]

Hazard Identification and Classification

Ethyl 3-bromopropanoate is classified as a hazardous substance. Below is a summary of its

GHS classification.
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Skin H315: Causes
Corrosion/Irritatio 2 walt text Warning skin irritation.[4]
n [9][10]
Serious Eye H319: Causes
Damage/Eye 2 ralt text Warning serious eye
Irritation irritation.[4][9][10]
Specific Target
o ) H335: May
Organ Toxicity 3 (Respiratory L, ) )
] lalt text Warning cause respiratory
(Single system) o
irritation.[9][10]
Exposure)
H227:
Flammable . .
o 4 None Warning Combustible
Liquids -
liquid.[5][10]
H341: Suspected
Germ Cell L, _ of causing
2 lalt text Warning

Mutagenicity

genetic defects.

[5]

Precautionary Statements and First Aid

Adherence to the following precautionary measures is crucial for the safe handling of ethyl 3-

bromopropanoate.
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Type Code Statement Source(s)

Obtain special
Prevention P201 instructions before [5]

use.

Do not handle until all
safety precautions

P202 (5]
have been read and

understood.

Keep away from heat,
sparks, open flames,

P210 [5][10]
and hot surfaces. No

smoking.

Avoid breathing
P261 [9][10]
vapors.

Wear protective
gloves, protective

P280 clothing, eye [5]
protection, and face

protection.

IF ON SKIN: Wash
Response P302 + P352 with plenty of soap [5]

and water.

IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [9][10]
lenses, if present and
easy to do. Continue

rinsing.

IF exposed or
concerned: Get

P308 + P313 _ [5]
medical

advice/attention.
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In case of fire: Use dry

sand, dry chemical, or

P370 + P378 )
alcohol-resistant foam
to extinguish.
Store in a well-
Storage P403 + P235 ventilated place. Keep  [5]
cool.
P405 Store locked up. [5][11]
Dispose of
) contents/container to
Disposal P501 [11]

an approved waste

disposal plant.

First Aid Measures:

¢ In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[9][10]

¢ In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[9]

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[9][10]

« |f swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[9]

Toxicity Data

Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for ethyl 3-bromopropanoate are not readily available in the consulted

sources.[9][12][13]

Experimental Protocols

While specific experimental reports on the safety of ethyl 3-bromopropanoate were not found,
the following are detailed summaries of the standard OECD (Organisation for Economic Co-
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operation and Development) guidelines that would be employed to assess the known hazards
of this chemical.

Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the
potential of a substance to cause skin irritation.[6][8][14]

Principle: The test chemical is applied topically to the RhE tissue. Skin irritation is identified by
its ability to decrease cell viability below a defined threshold (< 50%).[8] Cell viability is
measured by the enzymatic conversion of the vital dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) into a blue formazan salt, which is then quantified
spectrophotometrically after extraction.[8]

Methodology:

o Tissue Preparation: Reconstituted human epidermis tissue models are pre-incubated in a
sterile, chemically defined medium.

o Test Substance Application: A precise amount of the test substance (e.g., 30 pL for liquids or
25 mg for solids) is applied uniformly to the surface of the epidermis.[8] A negative control
(e.g., ultrapure water) and a positive control (e.g., 5% sodium dodecyl sulfate) are run in
parallel.[8]

o Exposure and Incubation: The tissues are exposed to the test substance for a defined period
(e.g., 60 minutes) in a cell culture incubator.[8]

» Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface.
The tissues are then transferred to fresh medium and incubated for a recovery period (e.g.,
42 hours).[8]

 Viability Assessment: The tissues are incubated with MTT solution for approximately 3 hours.
[15]

o Extraction and Measurement: The formazan salt is extracted from the tissues using a solvent
(e.q., isopropanol), and the optical density is measured with a spectrophotometer.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://uniube.br/arquivos/2023/fevereiro/oecd-tg-439.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://iivs.org/assays/dermal/skin-irritation-test/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.sterlab-store.com/wp-content/uploads/sop-sterlab-skin-irritation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Data Analysis: The percentage viability of the test tissues is calculated relative to the

negative control. A viability of < 50% classifies the substance as a skin irritant.[8]

Eye Irritation Testing (based on OECD Guideline 405)

This in vivo test evaluates the potential of a substance to cause acute eye irritation or

corrosion.[4][5]

Principle: The test substance is applied in a single dose to one eye of an experimental animal

(typically an albino rabbit), with the untreated eye serving as a control.[4] The degree of eye

irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva at specific intervals.

[4]

Methodology:

Animal Selection and Preparation: Healthy, young adult albino rabbits are used. Both eyes of
each animal are examined 24 hours before testing to ensure no pre-existing irritation or
defects.[1]

Test Substance Application: A single dose of the test substance (e.g., 0.1 mL for liquids) is
placed in the conjunctival sac of one eye after gently pulling the lower lid away from the
eyeball. The lids are then held together for about one second.[5]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9] The
observation period may be extended up to 21 days to evaluate the reversibility of the effects.
[11]

Scoring: Ocular lesions are scored according to a standardized system for the cornea
(opacity), iris, and conjunctiva (redness and chemosis).

Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions. If a corrosive or severe irritant effect is observed in the first animal, no
further testing is performed.[5]

Safe Handling and Storage Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of ethyl

Start: Handling Ethyl 3-bromopropanoate

Assess Hazards

- Skin/Eye Irritant
- Respiratory Irritant
- Combustible Liquid
- Suspected Mutagen

3-bromopropanoate.

Wear Appropriate PPE
- Protective Gloves
- Safety Goggles/Face Shield
- Protective Clothing

Handling Procedures
- Use in a well-ventilated area
- Avoid breathing vapors
- Keep away from heat/sparks/flames
- Ground/bond container

Exposure Occurs Spill or Leak Occurs

Storage
- Store in a cool, well-ventilated place
- Keep container tightly closed
- Store locked up

First Aid Spill Response
- Skin: Wash with soap and water - Evacuate area
- Eyes: Rinse with water for 15 min - Wear appropriate PPE
- Inhalation: Move to fresh air - Absorb with inert material
- Ingestion: Do NOT induce vomiting - Collect for disposal

Disposal
Seek Medical Attention

End of Process

- Dispose of in accordance with
local/regional/national regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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